Cas no 1806965-91-2 (5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1806965-91-2
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4897112
• Update Time: 2025-07-23

5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C8H7ClF2N2O2/c1-4-7(13(14)15)6(8(10)11)5(2-9)3-12-4/h3,8H,2H2,1H3
• InChI Key： HZSWEWCZTTYXGF-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine

Recent Advances in the Study of 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine (CAS: 1806965-91-2)

5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine (CAS: 1806965-91-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitropyridine derivative is particularly notable for its potential applications in drug discovery and development, owing to its unique structural features, including the chloromethyl and difluoromethyl substituents. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer.

A recent study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key precursor in the synthesis of novel kinase inhibitors. The research team utilized 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine to develop a series of pyridine-based compounds with potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study reported that the difluoromethyl group enhanced the metabolic stability of the resulting inhibitors, while the chloromethyl moiety facilitated further functionalization, enabling the creation of a diverse library of derivatives.

Another significant application of this compound was demonstrated in a 2023 study focusing on antimicrobial agents. Researchers synthesized a series of nitropyridine derivatives using 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine as a building block. The resulting compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The presence of the difluoromethyl group was found to improve membrane permeability, a critical factor in enhancing the compounds' efficacy.

In addition to its pharmacological applications, 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine has also been investigated for its potential in agrochemical research. A recent patent application disclosed its use in the development of next-generation herbicides. The compound's nitropyridine core, combined with its functional groups, was shown to disrupt key enzymatic pathways in weeds, offering a promising alternative to existing herbicides with environmental concerns.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine. Recent efforts have focused on improving yield and purity through innovative catalytic methods, such as flow chemistry and microwave-assisted synthesis. A 2024 study in Organic Process Research & Development reported a scalable, high-yield synthesis route using continuous flow technology, which significantly reduced reaction times and waste generation.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-3-nitropyridine (CAS: 1806965-91-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, antimicrobial development, and agrochemical innovation, with ongoing studies aiming to further exploit its potential. Future research directions may include exploring its utility in targeted drug delivery systems and as a scaffold for covalent inhibitor design.